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Introduction
Endocytosis, the process by which cells internalize molecules and particles, is critically

dependent on the dynamic remodeling of the plasma membrane. This process involves

significant changes in membrane curvature and tension. Flipper-TR is a fluorescent membrane

probe that reports on membrane tension through changes in its fluorescence lifetime, making it

a powerful tool for studying the biophysical aspects of endocytosis.[1] This document provides

detailed application notes and protocols for utilizing Flipper-TR and its derivatives to investigate

membrane tension dynamics during endocytosis.

Mechanism of Action of Flipper-TR
Flipper-TR is a mechanosensitive probe that inserts into the lipid bilayer of cellular membranes.

[2] Its core structure consists of two twisted dithienothiophene moieties. In a low-tension or

disordered membrane environment, the probe is in a twisted conformation. Upon an increase in

membrane tension and lipid packing, the probe planarizes. This conformational change leads

to a red-shift in its excitation spectrum and, most importantly, an increase in its fluorescence

lifetime. This relationship between membrane tension and fluorescence lifetime allows for the
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quantitative imaging of membrane tension using Fluorescence Lifetime Imaging Microscopy

(FLIM).[1][2]

Data Presentation: Quantitative Flipper-TR
Fluorescence Lifetime Data
The following table summarizes reported fluorescence lifetime values for Flipper-TR and its

derivatives in various cellular membranes. These values can serve as a reference for

interpreting experimental results.
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Probe
Cell
Line/System

Cellular
Location

Reported
Fluorescence
Lifetime (τ)

Notes

Flipper-TR HeLa
Plasma

Membrane
~4.5 ns

Baseline

membrane

tension.[3]

MDCK
Apical Plasma

Membrane

Longer lifetime

(more red)

Higher lipid order

compared to

basolateral.[4]

MDCK

Basolateral

Plasma

Membrane

Shorter lifetime

(more green)

Lower lipid order

compared to

apical.[4]

HeLa Endosomes

Lower lifetime

than plasma

membrane

Observed after

prolonged

incubation.[1][4]

ER Flipper-TR HeLa
Endoplasmic

Reticulum
~3.5 ns

Lower tension

than plasma

membrane.[3]

Mito Flipper-TR HeLa Mitochondria ~3.2 ns

Lower tension

than plasma

membrane.[3]

Lyso Flipper-TR HeLa

Late

Endosomes/Lyso

somes

~4.0 ns

Reports tension

in late endocytic

compartments.[3]

Flipper-TR GUVs (DOPC)
Liquid-disordered

(Ld) phase
~3.75 ns

Low tension

model

membrane.[1]

Flipper-TR
GUVs (SM: CL

70 :30)

Liquid-ordered

(Lo) phase
~6.39 ns

High

tension/ordered

model

membrane.[1]
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Experimental Protocols
Protocol 1: General Staining of Plasma Membrane with
Flipper-TR for Endocytosis Studies
This protocol is adapted from procedures for staining the plasma membrane and can be used

as a starting point for observing the internalization of the probe via endocytosis over time.

Materials:

Flipper-TR probe

Anhydrous Dimethyl Sulfoxide (DMSO)

Cell culture medium (phenol red-free recommended for imaging)

Coverslips or imaging dishes

Cells of interest

Procedure:

Stock Solution Preparation: Dissolve Flipper-TR in anhydrous DMSO to a final concentration

of 1 mM. Store the stock solution at -20°C, protected from light and moisture.

Cell Seeding: Seed cells on glass-bottom dishes or coverslips suitable for high-resolution

microscopy. Allow cells to adhere and reach the desired confluency.

Staining Solution Preparation: On the day of the experiment, dilute the 1 mM Flipper-TR

stock solution to a final concentration of 1-2 µM in pre-warmed, serum-free cell culture

medium.[5][6] For cultured cells, a 15-minute incubation with 1 µM Flipper-TR is often

sufficient.[6] For tissues, a higher concentration and longer incubation (e.g., 2 µM for 30

minutes) may be necessary to ensure penetration.[5][6]

Cell Staining: Remove the culture medium from the cells and replace it with the Flipper-TR

staining solution.
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Incubation: Incubate the cells for 15-30 minutes at 37°C and 5% CO₂. For studies focused

on observing endocytosis of the probe itself, longer incubation times (e.g., 2 hours or more)

may be required.[1][4] Note that prolonged incubation can lead to significant internalization of

Flipper-TR.[5][6]

Washing (Optional): For short-term imaging of the plasma membrane, washing is not

typically required as Flipper-TR is fluorogenic. If washing is necessary, use a phenol red-free

medium.

Imaging: Proceed with FLIM imaging.

Protocol 2: Imaging Membrane Tension Changes during
Induced Endocytosis
This protocol describes how to induce endocytosis and concurrently measure changes in

membrane tension using Flipper-TR.

Materials:

Cells stained with Flipper-TR (as per Protocol 1)

Inducer of endocytosis (e.g., Epidermal Growth Factor (EGF) for clathrin-mediated

endocytosis, or a hypertonic solution to induce membrane stress)

FLIM microscope system

Procedure:

Cell Preparation: Stain cells with Flipper-TR as described in Protocol 1.

Baseline Imaging: Acquire baseline FLIM images of the cells before inducing endocytosis.

This will provide the resting membrane tension.

Induction of Endocytosis: Add the endocytosis inducer to the imaging medium. For example,

add EGF to a final concentration of 100 ng/mL to stimulate clathrin-mediated endocytosis of

the EGF receptor.
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Time-Lapse FLIM Imaging: Immediately after adding the inducer, start acquiring a time-lapse

series of FLIM images. The temporal resolution will depend on the speed of the endocytic

process being studied and the signal-to-noise ratio of the Flipper-TR signal.

Data Analysis: Analyze the fluorescence lifetime changes over time in specific regions of

interest, such as areas of the plasma membrane where endocytic pits are forming. A

decrease in fluorescence lifetime would suggest a local decrease in membrane tension,

while an increase would indicate higher tension.

Protocol 3: Measuring Membrane Tension in Early
Endosomes using Endo Flipper-TR
This protocol is designed for the specific measurement of membrane tension in early

endosomes.

Materials:

Endo Flipper-TR probe

Other materials as listed in Protocol 1

Procedure:

Probe Preparation: Prepare a 1 mM stock solution of Endo Flipper-TR in anhydrous DMSO.

Cell Staining: Dilute the Endo Flipper-TR stock solution to a final concentration of 1 µM in

pre-warmed cell culture medium. Incubate the cells with the staining solution for 30-60

minutes at 37°C. The probe will initially label the plasma membrane and then be internalized

into early endosomes.

Imaging: After the incubation period, wash the cells with fresh medium and proceed with

FLIM imaging. The probe will accumulate in the early endosomes, allowing for the

measurement of their membrane tension.

Co-localization (Optional): To confirm the localization of Endo Flipper-TR, co-stain with a

known marker for early endosomes (e.g., fluorescently tagged Rab5).
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Visualization of Signaling Pathways and Workflows
Signaling Pathway: Regulation of Membrane Tension
during Endocytosis
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Caption: Key signaling pathways influencing membrane tension during endocytosis.

Experimental Workflow: Measuring Membrane Tension
Changes During Endocytosis
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Caption: Workflow for FLIM imaging of membrane tension during endocytosis.

Logical Relationship: Flipper-TR Mechanism
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Caption: The causal chain from membrane tension to Flipper-TR's signal.

Discussion of Signaling Pathways in Endocytosis
and Membrane Tension
Membrane tension is a critical regulator of endocytosis. High membrane tension generally

opposes the membrane deformation required for vesicle formation and thus inhibits

endocytosis.[1] Several signaling pathways converge on the regulation of membrane tension

and the actin cytoskeleton, which in turn affects endocytic processes.

TORC2 Signaling: The Target of Rapamycin Complex 2 (TORC2) is a key regulator of

plasma membrane tension. Inhibition of TORC2 leads to an increase in membrane tension,

which in turn impairs endocytosis.[7] This effect is mediated, at least in part, by hindering the

recruitment of proteins necessary for vesicle fission, such as those containing N-BAR

domains.[7] Flipper-TR can be used to quantify the changes in membrane tension upon

modulation of TORC2 activity, providing a direct link between this signaling pathway and the

biophysical state of the plasma membrane.
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Actin Cytoskeleton Dynamics: The actin cytoskeleton plays a dual role in endocytosis. Actin

polymerization can generate protrusive forces that increase membrane tension, particularly

at the leading edge of migrating cells.[8][9] Conversely, localized actin polymerization at

endocytic sites is often required to overcome the energy barrier of membrane bending,

especially under conditions of high membrane tension.[10] Flipper-TR imaging can reveal

spatial gradients of membrane tension that are established and maintained by actin

dynamics.[8][9] For instance, inhibiting actin polymerization with drugs like Latrunculin A

leads to a more uniform distribution of membrane tension.[8]

Dynamin and Vesicle Fission: Dynamin is a large GTPase that is essential for the scission of

endocytic vesicles from the plasma membrane. While current models of dynamin function

focus on its mechanochemical role in constricting the neck of the vesicle, the interplay with

local membrane tension is crucial.[11] High membrane tension can resist the final fission

step. While direct measurements of tension at the neck of a budding vesicle are challenging,

Flipper-TR can provide information on the overall membrane tension state of the plasma

membrane from which the vesicle is budding, offering context for the forces that dynamin

must overcome.

By using Flipper-TR and its derivatives, researchers can gain valuable insights into how these

signaling pathways are translated into mechanical changes in the cell membrane to regulate

the complex process of endocytosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10951584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10951584/
https://www.researchgate.net/publication/378999318_A_protocol_for_measuring_plasma_membrane_tension_in_the_Drosophila_ovary_using_fluorescence_lifetime_imaging_microscopy
https://www.biorxiv.org/content/10.1101/520551v1.full-text
https://prelights.biologists.com/highlights/actin-dynamics-sustains-spatial-gradients-of-membrane-tension-in-adherent-cells/
https://prelights.biologists.com/highlights/actin-dynamics-sustains-spatial-gradients-of-membrane-tension-in-adherent-cells/
https://www.biorxiv.org/content/10.1101/2024.07.15.603517v2.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC5911415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2673235/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2673235/
https://www.benchchem.com/product/b16104070/docs#application-notes-and-protocols-for-flipper-tr-in-endocytosis-research
https://www.benchchem.com/product/b16104070/docs#application-notes-and-protocols-for-flipper-tr-in-endocytosis-research
https://www.benchchem.com/product/b16104070/docs#application-notes-and-protocols-for-flipper-tr-in-endocytosis-research
https://www.benchchem.com/product/b16104070/docs#application-notes-and-protocols-for-flipper-tr-in-endocytosis-research
https://www.benchchem.com/product/b16104070?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

